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Compound of Interest

Compound Name: (1-Ethylpropyl)benzene

Cat. No.: B072659 Get Quote

Application Notes and Protocols for (1-
Ethylpropyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of (1-Ethylpropyl)benzene (CAS No. 1196-58-3), also known as 3-Phenylpentane. Adherence

to these guidelines is crucial to ensure a safe laboratory environment.

Quantitative Safety Data
(1-Ethylpropyl)benzene is a flammable liquid and should be handled with care. The following

table summarizes its key quantitative safety and physical properties.
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Property Value Source(s)

Molecular Formula C₁₁H₁₆ [1][2]

Molecular Weight 148.24 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 191 °C [1][3]

Melting Point -44.72 °C (estimate) [1]

Flash Point 60.6 °C [1]

Density 0.86 g/cm³ [1]

Refractive Index 1.4870 - 1.4890 [1]

GHS Hazard Statements

H226: Flammable liquid and

vapor.H302: Harmful if

swallowed.

[1][3][4]

Safe Handling Protocols
2.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. For prolonged contact

or handling large quantities, consider more robust gloves like Viton or Neoprene.[6][7] If any

splash occurs, immediately remove and discard contaminated gloves.[7]

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[6] Full-

length pants and closed-toe shoes are mandatory in the handling area.[6]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7] If working outside a fume hood where vapors may be generated, respiratory

protection may be necessary.[6]

2.2 Engineering Controls
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Ventilation: Always handle (1-Ethylpropyl)benzene in a well-ventilated area.[3][8] A

chemical fume hood is the preferred designated area for handling this substance.[7]

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of

ignition.[3][5][8] Use non-sparking tools and explosion-proof electrical equipment.[3][5][8]

Static Discharge: Take precautionary measures against static discharge.[3][5][8] Ground and

bond containers and receiving equipment during transfer.[5][9]

2.3 Handling Procedures

Preparation: Designate a specific area for handling (1-Ethylpropyl)benzene.[7] Ensure all

necessary PPE is worn correctly.

Dispensing: When transferring the liquid, do so in a chemical fume hood. Use the smallest

practical quantity for the experiment.[7] Keep the container tightly closed when not in use.[3]

[8]

Spill Response:

Immediately evacuate the area in case of a large spill.[6]

For small spills, contain the spillage with a non-combustible absorbent material (e.g.,

sand, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[10]

Ventilate the area and clean the spill zone.

Hygiene: Wash hands thoroughly after handling.[7][8] Do not eat, drink, or smoke in the work

area.[7][9]

Storage Protocols
General Storage: Store in a cool, dry, and well-ventilated place, away from heat and direct

sunlight.[3][8][9] A designated flammable liquid storage cabinet is recommended.[7]
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Container: Keep the container tightly closed and sealed.[3][7][8]

Incompatible Materials: Store separately from strong oxidizing agents.[7][8]

Labeling: Ensure containers are clearly labeled with the chemical name and appropriate

hazard warnings.

Waste Disposal
(1-Ethylpropyl)benzene and any contaminated materials are considered hazardous waste.

[7]

Do not dispose of this chemical down the drain or in regular trash.[7]

Collect all waste in a properly labeled, sealed container.[8]

Dispose of the waste through an approved hazardous waste disposal service, following all

local, state, and federal regulations.[3][8]

Experimental Workflow & Safety Logic
The following diagram illustrates the logical workflow for the safe handling of (1-
Ethylpropyl)benzene, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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